Cas no 1604417-90-4 ((1R)-1-(2-chloro-5-fluorophenyl)-2,2,2-trifluoroethan-1-ol)

• Product Name: (1R)-1-(2-chloro-5-fluorophenyl)-2,2,2-trifluoroethan-1-ol
• CAS No: 1604417-90-4
• MF: C₈H₅ClF₄O
• MW: 228.571315526962
• CID: 6064106
• PubChem ID: 105394590
• Update Time: 2025-05-20

(1R)-1-(2-chloro-5-fluorophenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(2-chloro-5-fluorophenyl)-2,2,2-trifluoroethan-1-ol
• EN300-1937601
• 1604417-90-4

• Inchi： 1S/C8H5ClF4O/c9-6-2-1-4(10)3-5(6)7(14)8(11,12)13/h1-3,7,14H/t7-/m1/s1
• InChI Key： WYONQPFWVNHZHI-SSDOTTSWSA-N
• SMILES： ClC1C=CC(=CC=1[C@H](C(F)(F)F)O)F

Computed Properties

• Exact Mass: 227.9965051g/mol
• Monoisotopic Mass: 227.9965051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (1R)-1-(2-chloro-5-fluorophenyl)-2,2,2-trifluoroethan-1-ol

Chemical Profile of (1R)-1-(2-chloro-5-fluorophenyl)-2,2,2-trifluoroethan-1-ol (CAS No. 1604417-90-4)

The compound (1R)-1-(2-chloro-5-fluorophenyl)-2,2,2-trifluoroethan-1-ol, identified by its CAS number 1604417-90-4, represents a significant advancement in the field of pharmaceutical chemistry. This chiral alcohol, featuring a trifluoromethyl group and a fluorinated aromatic ring, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both chloro and fluoro substituents on the phenyl ring introduces a high degree of electronic and steric complexity, which can be exploited to modulate biological activity.

In recent years, the pharmaceutical industry has increasingly focused on the synthesis and characterization of fluorinated compounds. The incorporation of fluorine atoms into molecular structures often enhances metabolic stability, binding affinity, and overall pharmacological efficacy. Specifically, the trifluoromethyl group (-CF₃) is renowned for its ability to improve lipophilicity and binding interactions with biological targets. This feature makes compounds like (1R)-1-(2-chloro-5-fluorophenyl)-2,2,2-trifluoroethan-1-ol particularly valuable in the design of novel therapeutics.

The stereochemistry of this compound, denoted by the (1R) configuration at the chiral center, plays a crucial role in determining its biological behavior. Chiral drugs often exhibit distinct pharmacological profiles depending on their optical isomers, with one enantiomer being active while the other may be inactive or even harmful. The research into chiral fluorinated alcohols has opened new avenues for developing enantiopure drugs with improved selectivity and reduced side effects.

Recent studies have demonstrated that derivatives of (1R)-1-(2-chloro-5-fluorophenyl)-2,2,2-trifluoroethan-1-ol exhibit promising activity in various disease models. For instance, preliminary in vitro studies have shown that certain analogs possess inhibitory effects on enzymes implicated in inflammatory pathways. The combination of fluoro and chloro substituents appears to enhance interactions with specific amino acid residues in target proteins, leading to potent pharmacological responses. This underscores the importance of structural optimization in developing lead compounds for therapeutic applications.

The synthesis of this compound involves sophisticated organic transformations that highlight the intersection of traditional organic chemistry and modern catalytic methods. Advanced techniques such as asymmetric hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to achieve high enantiomeric purity. These synthetic strategies not only demonstrate the versatility of fluorinated building blocks but also contribute to the broader toolkit available for medicinal chemists.

Computational modeling has also played a pivotal role in understanding the behavior of (1R)-1-(2-chloro-5-fluorophenyl)-2,2,2-trifluoroethan-1-ol. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how the compound interacts with biological targets at an atomic level. These studies have revealed that the trifluoromethyl group and fluoro-substituted phenyl ring contribute significantly to binding affinity by modulating van der Waals interactions and hydrogen bonding networks.

In clinical settings, the development of fluorinated drugs has led to significant improvements in therapeutic outcomes. For example, fluoroquinolones and fluorouracils are well-known for their enhanced efficacy compared to their non-fluorinated counterparts. The compound under discussion shares structural features with these clinically successful molecules, suggesting potential therapeutic relevance. Further preclinical studies are warranted to explore its pharmacokinetic properties and toxicity profile.

The growing interest in fluorinated compounds has also spurred innovation in synthetic methodologies. New catalytic systems have been developed to facilitate the introduction of fluorine atoms into complex molecular frameworks more efficiently. These advancements not only reduce production costs but also enable access to novel chemical space for drug discovery. The synthesis of (1R)-1-(2-chloro-5-fluorophenyl)-2,2,2-trifluoroethan-1-ol exemplifies these progressions by showcasing how modern synthetic techniques can be applied to create structurally diverse and biologically relevant molecules.

As research continues to uncover new applications for fluorinated alcohols like this one, their role in medicinal chemistry is expected to expand further. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be essential in translating laboratory discoveries into clinical reality. The unique properties of compounds such as (1R)-1-(2-chloro-5-fluorophenyl)-2,2,2-trifluoroethan-1-ol highlight why they remain a cornerstone of contemporary drug development efforts.